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Compound of Interest

Compound Name:
2-Amino-4-nitrophenol

hydrochloride

CAS No.: 65407-97-8

Cat. No.: B8735808

Get Quote

This guide provides a comprehensive technical overview of 2-Amino-4-nitrophenol (CAS No.

99-57-0), a significant chemical intermediate. Tailored for researchers, scientists, and

professionals in drug development and chemical manufacturing, this document delves into its

chemical identity, properties, synthesis, applications, and safety protocols, with a special focus

on the role of its hydrochloride salt in purification processes.

Chemical Identity and Core Properties
2-Amino-4-nitrophenol is an aromatic compound characterized by the presence of an amino

group, a hydroxyl group, and a nitro group attached to a benzene ring. Its unique structure

makes it a versatile precursor in various chemical syntheses.

Table 1: Chemical Identifiers and Nomenclature
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Identifier Value

Chemical Name 2-Amino-4-nitrophenol

CAS Number 99-57-0[1][2][3]

Molecular Formula C6H6N2O3[1][2][3]

Molecular Weight 154.12 g/mol [2][3]

IUPAC Name 2-amino-4-nitrophenol[1]

Synonyms
2-Hydroxy-5-nitroaniline, 4-Nitro-2-aminophenol,

p-Nitro-o-aminophenol[1][2]

InChI Key VLZVIIYRNMWPSN-UHFFFAOYSA-N[4]

Table 2: Physicochemical Properties

Property Value Source

Appearance
Orange prisms or yellow

powder.[1][5]
NTP, 1992

Melting Point 143-145 °C Apollo Scientific

Solubility

Soluble in ethanol, diethyl

ether, acetic acid, and warm

benzene. Sparingly soluble in

water.

PubChem

pKa
pKa1 = 3.1 (amine); pKa2 =

7.6 (phenol) at 25 °C
PubChem

Synthesis and the Role of the Hydrochloride
Intermediate
The primary route for the industrial production of 2-Amino-4-nitrophenol involves the selective

reduction of 2,4-dinitrophenol. Various reducing agents can be employed, with sodium sulfide

and hydrazine hydrate being common choices.
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A notable aspect of its purification, as detailed in patent literature, is the in-situ formation of 2-
Amino-4-nitrophenol hydrochloride.[2] This salt exhibits significantly higher water solubility

compared to the free base. This property is exploited to separate the product from insoluble

impurities, such as sulfur, which may be a byproduct of the reduction step. Following the

removal of impurities by filtration, the aqueous solution of the hydrochloride is neutralized to

precipitate the purified 2-Amino-4-nitrophenol.
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Caption: Synthesis of 2-Amino-4-nitrophenol and purification via its hydrochloride salt.

Experimental Protocol: Laboratory Scale Synthesis
The following protocol is adapted from established procedures for the selective reduction of

dinitrophenols.

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, condenser, and

thermometer, suspend 2,4-dinitrophenol in water.

Addition of Reagents: Add ammonium chloride and aqueous ammonia, and heat the mixture

to approximately 85°C.

Reduction: Gradually add sodium sulfide to the heated mixture, maintaining the temperature

between 80-85°C. After the addition is complete, continue heating for a short period to

ensure the reaction goes to completion.
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Purification via Hydrochloride: a. Filter the hot reaction mixture to remove any insoluble

byproducts. b. Acidify the filtrate with hydrochloric acid to a pH of ~1. This converts the 2-

Amino-4-nitrophenol to its more soluble hydrochloride salt. c. Filter the acidified solution to

remove any precipitated impurities.

Isolation of Pure Product: Neutralize the clear filtrate with a base (e.g., sodium hydroxide

solution) to a pH of approximately 5. The purified 2-Amino-4-nitrophenol will precipitate out of

the solution.

Final Steps: Collect the precipitated product by filtration, wash with cold water, and dry under

vacuum.

Applications in Research and Industry
2-Amino-4-nitrophenol serves as a crucial building block in several industrial applications:

Dye Manufacturing: It is a key intermediate in the synthesis of various mordant and acid

dyes.

Polymer Industry: It has been utilized as an antioxidant and light stabilizer in butyl rubbers.

Organic Synthesis: It acts as a catalyst in the production of hexadiene.

Cosmetics: Historically, it was used as a component in hair dye formulations.

Safety, Handling, and Regulatory Information
Due to its chemical nature, 2-Amino-4-nitrophenol requires careful handling to minimize

exposure and ensure a safe working environment.

Table 3: Hazard Identification and Safety Precautions
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Hazard Category Description Precautionary Measures

Acute Toxicity Toxic by ingestion.[5]

Do not eat, drink, or smoke

when using this product. Wash

hands thoroughly after

handling.

Skin Irritation Causes skin irritation.[4]

Wear protective gloves and

clothing. In case of contact,

wash with plenty of soap and

water.[6]

Eye Irritation
Causes serious eye irritation.

[4]

Wear eye and face protection.

If in eyes, rinse cautiously with

water for several minutes.[6]

Respiratory Sensitization

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.

Avoid breathing dust. Use only

in a well-ventilated area.[6]

Personal Protective Equipment (PPE):

Respiratory Protection: For operations generating dust, a NIOSH-approved respirator with a

dust/mist filter is recommended.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.

Eye Protection: Safety glasses with side-shields or chemical goggles are mandatory.

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn.

Analytical Methodologies
High-Performance Liquid Chromatography (HPLC) is a suitable technique for the analysis of 2-

Amino-4-nitrophenol, allowing for both qualitative identification and quantitative determination.

Example HPLC Method
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While a specific validated method for 2-Amino-4-nitrophenol is not provided in the immediate

search results, a general approach based on the analysis of similar aromatic compounds can

be outlined.
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Caption: A typical workflow for the HPLC analysis of 2-Amino-4-nitrophenol.

Method Parameters (starting point for method development):

Column: A C18 reverse-phase column is a common choice for separating aromatic

compounds.

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water, often with a buffer

such as formic acid or ammonium acetate to improve peak shape.

Detection: UV detection at a wavelength where the analyte has significant absorbance.
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Quantification: Performed by comparing the peak area of the sample to that of a certified

reference standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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